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Compound of Interest

4-(Diphenylamino)benzeneboronic
Compound Name: d
aci

Cat. No.: B1314921

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data and structural information for 4-
(Diphenylamino)benzeneboronic acid, a compound of interest in various fields of chemical
and pharmaceutical research.

Core Molecular Data

The fundamental quantitative properties of 4-(Diphenylamino)benzeneboronic acid are
summarized below. This data is essential for experimental design, stoichiometric calculations,
and analytical characterization.

Property Value

Molecular Formula C1sH16BNO2[1][2][3][4]1[5]

Molecular Weight 289.14 g/mol [1][3][4][5][6]

IUPAC Name [4-(N-phenylanilino)phenyl]boronic acid[2]
CAS Number 201802-67-7[2][3][4][6]

Structural Representation
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To understand the spatial and bonding relationships of its constituent parts, a logical diagram of
4-(Diphenylamino)benzeneboronic acid's structure is provided. This visualization breaks
down the molecule into its primary functional groups: the central benzeneboronic acid moiety
and the two phenyl groups of the diphenylamino substituent.
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Logical structure of 4-(Diphenylamino)benzeneboronic acid.

Experimental Protocols

While this document does not detail specific experimental applications, it is important to note
that 4-(Diphenylamino)benzeneboronic acid is frequently utilized in Suzuki coupling
reactions. A general protocol for such a reaction would involve:

o Reactant Preparation: Dissolving the boronic acid, an aryl halide, and a palladium catalyst
(e.g., Pd(PPhs)a) in a suitable solvent system, often a mixture like toluene/ethanol or

dioxane/water.
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o Base Addition: Introducing an aqueous base, such as sodium carbonate (NazCOs) or
potassium phosphate (KsPOa4), to activate the boronic acid.

» Reaction Conditions: Heating the mixture under an inert atmosphere (e.g., nitrogen or argon)
for a period ranging from a few hours to overnight, with temperature depending on the
specific reactants.

o Work-up and Purification: Upon completion, the reaction mixture is cooled, diluted with water,
and extracted with an organic solvent. The combined organic layers are then washed, dried,
and concentrated. The crude product is typically purified using column chromatography.

Researchers should consult specific literature for protocols tailored to their desired synthetic
outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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